1,4-Bis[(5-methoxy-2,4-dimethylphenyl)sulfonyl]piperazine

• IUPAC Name: 1,4-bis[(5-methoxy-2,4-dimethylphenyl)sulfonyl]piperazine
• InChI: InChI=1S/C22H30N2O6S2/c1-15-11-17(3)21(13-19(15)29-5)31(25,26)23-7-9-24(10-8-23)32(27,28)22-14-20(30-6)16(2)12-18(22)4/h11-14H,7-10H2,1-6H3
• InChI Key: ZCEMSNKBRGQZFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)N2CCN(CC2)S(=O)(=O)C3=C(C=C(C(=C3)OC)C)C)C
• Molecular Formula: C22H30N2O6S2
• Molecular Weight: 482.6 g/mol

Description

1,4-Bis[(5-methoxy-2,4-dimethylphenyl)sulfonyl]piperazine, also known as MDL-100,240, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. The compound belongs to the class of sulfonamide derivatives and has been found to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of 1,4-Bis[(5-methoxy-2,4-dimethylphenyl)sulfonyl]piperazine is not fully understood. However, it has been suggested that the compound may exert its biological effects through the inhibition of enzymes such as carbonic anhydrase and topoisomerase.
Biochemical and Physiological Effects:
1,4-Bis[(5-methoxy-2,4-dimethylphenyl)sulfonyl]piperazine has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been found to inhibit the growth of cancer cells, reduce inflammation, and suppress seizures in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1,4-Bis[(5-methoxy-2,4-dimethylphenyl)sulfonyl]piperazine in lab experiments is its ability to exhibit multiple biological activities. This makes it a versatile compound that can be used in various fields of research. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the study of 1,4-Bis[(5-methoxy-2,4-dimethylphenyl)sulfonyl]piperazine. One potential direction is the investigation of its use as a diagnostic tool for imaging tumors. Another direction is the exploration of its potential as a therapeutic agent for the treatment of various diseases such as cancer and epilepsy. Additionally, further research is needed to elucidate its mechanism of action and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of 1,4-Bis[(5-methoxy-2,4-dimethylphenyl)sulfonyl]piperazine involves the reaction between piperazine and 5-methoxy-2,4-dimethylbenzenesulfonyl chloride in the presence of a base. The reaction yields a white crystalline solid that can be purified through recrystallization.

Scientific Research Applications

1,4-Bis[(5-methoxy-2,4-dimethylphenyl)sulfonyl]piperazine has been studied for its potential therapeutic applications in various fields of research. It has been found to exhibit anticonvulsant, anti-inflammatory, and antitumor activities. In addition, it has been investigated for its potential use as a diagnostic tool for imaging tumors.